Cas no 1049873-79-1 (3-(4-ethyl-4H-1,2,4-triazol-3-yl)aniline)

• Product Name: 3-(4-ethyl-4H-1,2,4-triazol-3-yl)aniline
• CAS No: 1049873-79-1
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 4569836
• Update Time: 2025-06-08

3-(4-ethyl-4H-1,2,4-triazol-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-(4-ethyl-4H-1,2,4-triazol-3-yl)-
• 3-(4-Ethyl-4H-1,2,4-triazol-3-yl)aniline
• 3-(4-ethyl-4H-1,2,4-triazol-3-yl)aniline

• Inchi： 1S/C10H12N4/c1-2-14-7-12-13-10(14)8-4-3-5-9(11)6-8/h3-7H,2,11H2,1H3
• InChI Key： YDKMOMWUDFXPPM-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(C2N(CC)C=NN=2)=C1

Additional information on 3-(4-ethyl-4H-1,2,4-triazol-3-yl)aniline

Introduction to 3-(4-ethyl-4H-1,2,4-triazol-3-yl)aniline (CAS No. 1049873-79-1)

3-(4-ethyl-4H-1,2,4-triazol-3-yl)aniline is a significant organic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by the CAS number 1049873-79-1, belongs to a class of heterocyclic amines that exhibit diverse biological activities. The structural framework of this molecule integrates an aniline moiety with a 4H-1,2,4-triazole ring substituted at the 4-position with an ethyl group. Such structural features make it a promising candidate for further exploration in drug discovery and therapeutic applications.

The aniline component of the molecule is well-known for its role as a pharmacophore in numerous pharmacological agents. Its aromatic ring and amino group contribute to its ability to interact with biological targets, making it a versatile building block in medicinal chemistry. The presence of the 4H-1,2,4-triazole ring adds another layer of complexity to the molecule, enhancing its potential for binding to specific enzymes or receptors. This triazole ring is particularly interesting due to its stability and its capacity to participate in hydrogen bonding interactions, which are crucial for drug-receptor affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 3-(4-ethyl-4H-1,2,4-triazol-3-yl)aniline with various biological targets. Studies have suggested that this compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in inflammatory and infectious diseases. The ethyl substituent on the triazole ring is thought to modulate the electronic properties of the molecule, thereby influencing its binding affinity and selectivity.

In vitro studies have begun to uncover the potential therapeutic applications of 3-(4-ethyl-4H-1,2,4-triazol-3-yl)aniline. Initial experiments have shown promising results in terms of anti-inflammatory and antimicrobial properties. The interaction between the amino group of the aniline moiety and the triazole ring suggests that this compound could interfere with key metabolic pathways in pathogens or inflammatory cells. Further research is needed to fully elucidate these mechanisms and to identify any potential side effects or toxicity profiles.

The synthesis of 3-(4-ethyl-4H-1,2,4-triazol-3-yl)aniline involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the triazole ring efficiently. These techniques not only improve yield but also allow for functional group modifications that can enhance biological activity. The development of scalable synthetic routes is crucial for moving this compound into preclinical and clinical development pipelines.

The pharmaceutical industry has shown interest in heterocyclic compounds like 3-(4-ethyl-4H-1,2,4-triazol-3-yl)aniline due to their diverse biological activities and structural versatility. Researchers are exploring derivatives of this molecule to optimize its pharmacokinetic properties and therapeutic efficacy. By modifying substituents on the aniline or triazole rings, new analogs can be generated that may exhibit improved solubility, bioavailability, or target specificity.

Collaborative efforts between academic researchers and pharmaceutical companies are essential for advancing the development of 3-(4-ethyl-4H-1,2,4-triazol-3-yl)aniline into viable therapeutic agents. High-throughput screening (HTS) techniques are being utilized to rapidly assess the activity of large libraries of compounds against various disease-related targets. This approach allows for the identification of lead compounds that can be further optimized through structure-based drug design.

The role of CAS No. 1049873-79-1 in this context is not only as an identifier but also as a reference point for future research endeavors. This unique numerical code ensures that scientists worldwide can accurately refer to this compound in their studies and publications. The systematic naming convention provided by CAS numbers facilitates database searches and literature reviews, making it easier to stay updated on the latest findings related to 3-(4ethyl44H12triazol31yl)anilin.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug discovery. Compounds like 3-(4ethyl44H12triazol31yl)anilin represent a small but growing library of molecules that hold promise for addressing unmet medical needs. By leveraging cutting-edge technologies and interdisciplinary collaboration, researchers aim to translate these early findings into safe and effective treatments for patients around the world.